Cas no 91485-64-2 (2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde)

• Product Name: 2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde
• CAS No: 91485-64-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1969382
• PubChem ID: 2394060
• Update Time: 2025-05-23

2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde
• 2,4-dimethyl-5-oxo-1-phenylpyrazole-3-carbaldehyde
• HMS2616P03
• CS-0220294
• SMR000353980
• CHEMBL1420355
• DTXSID80368473
• 91485-64-2
• MLS001017767
• SR-01000047003-1
• AKOS030751149
• SR-01000047003
• Z56943807

• Inchi： 1S/C12H12N2O2/c1-9-11(8-15)13(2)14(12(9)16)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： ZKLPJDPHUWEVGT-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C=O)N(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.09
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 334.8°C at 760 mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.651

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde

Recent Advances in the Study of 2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde (CAS: 91485-64-2)

In recent years, the compound 2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde (CAS: 91485-64-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The unique structural features of this compound, such as its aldehyde functional group and pyrazole core, make it a versatile scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of 2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde, as well as its derivatives. Researchers have employed advanced spectroscopic techniques, including NMR, IR, and mass spectrometry, to confirm the structure and purity of the compound. Additionally, computational methods such as density functional theory (DFT) calculations have been utilized to predict its electronic properties and reactivity, providing valuable insights for further modifications.

One of the key areas of investigation has been the biological activity of this compound. Preliminary in vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory and metabolic pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that 2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde could serve as a lead compound for the development of new anti-inflammatory drugs.

Another notable application of this compound is in the field of material science. Its ability to form stable complexes with metal ions has been explored for the development of novel catalysts and sensors. Researchers have reported that the aldehyde group in the compound can coordinate with transition metals, leading to the formation of metal-organic frameworks (MOFs) with potential applications in catalysis and gas storage.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacological properties. Issues such as solubility, bioavailability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the synthesis of analogs with improved pharmacokinetic profiles and the evaluation of their efficacy in animal models.

In conclusion, 2,4-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carbaldehyde (CAS: 91485-64-2) represents a valuable scaffold for drug discovery and material science. Its diverse applications and potential for further modifications highlight its importance in contemporary research. Continued efforts in understanding its mechanisms of action and optimizing its properties will undoubtedly contribute to advancements in the chemical biology and pharmaceutical fields.